3-(1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)-6-nitro-1H-indole

• Molecular Formula: C20H19N3O2
• Molecular Weight: 333.4 g/mol
• SMILES: C1CN(CC=C1C2=CNC3=C2C=CC(=C3)[N+](=O)[O-])CC4=CC=CC=C4
• InChI: InChI=1S/C20H19N3O2/c24-23(25)17-6-7-18-19(13-21-20(18)12-17)16-8-10-22(11-9-16)14-15-4-2-1-3-5-15/h1-8,12-13,21H,9-11,14H2
• InChIKey: PUSWMOXURSNMOS-UHFFFAOYSA-N

3-(1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)-6-nitro-1H-indole (CAS 1637781-31-7; MF C₂₀H₁₉N₃O₂; MW 333.38 g/mol) belongs to the tetrahydropyridinyl-indole class, a family extensively characterized in patent literature for CNS-targeted pharmacological activity. The compound features a 1H-indole core bearing a nitro group at the 6-position and an N-benzyl-1,2,3,6-tetrahydropyridin-4-yl substituent at the 3-position.

3-(1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)-6-nitro-1H-indole – Compound Identity, Class, and Procurement Profile

3-(1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)-6-nitro-1H-indole (CAS 1637781-31-7; MF C₂₀H₁₉N₃O₂; MW 333.38 g/mol) belongs to the tetrahydropyridinyl-indole class, a family extensively characterized in patent literature for CNS-targeted pharmacological activity [1]. The compound features a 1H-indole core bearing a nitro group at the 6-position and an N-benzyl-1,2,3,6-tetrahydropyridin-4-yl substituent at the 3-position. This scaffold was originally disclosed in U.S. Patent 4,324,790 as part of a series of antipsychotic and antiemetic agents, wherein the nitro substituent position (5- or 6-) was explicitly noted as a determinant of biological activity [1]. The compound is currently available as an AldrichCPR screening compound (Sigma-Aldrich product no. 3331230) and from Fluorochem (Ref. 10-F471194, 97% purity), positioned for early-discovery research applications [2].

Chemotype Tetrahydropyridinyl-indole (CNS-targeted pharmacophore)

Positional Isomer 6-Nitro substitution; distinct from patent-preferred 5-nitro isomer

Research Role Screening compound for early-discovery SAR and target profiling

• [1] Roussel Uclaf. Antipsychotic tetrahydropyridinyl-indoles, compositions and method of use. U.S. Patent 4,324,790. Issued April 13, 1982. View Source
• [2] Sigma-Aldrich (Merck KGaA). 6-Nitro-3-(1-benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole, AldrichCPR Product No. 3331230. PubChem Substance ID: 329830395. View Source

Why 5-Nitro Isomers or N-Desbenzyl Analogs Cannot Substitute for 3-(1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)-6-nitro-1H-indole

Within the tetrahydropyridinyl-indole chemotype, the position of the nitro substituent on the indole ring and the nature of the N-substituent on the tetrahydropyridine ring are not interchangeable parameters. The seminal patent U.S. 4,324,790 explicitly distinguishes between 5- and 6-nitro substitution, stating that the R group (which includes nitro) 'may be in any position on the indole but is preferably in the 5- or 6-position, most preferably in the 5-position' [1]. This indicates that the 5- and 6-nitro positional isomers are both viable but pharmacologically distinct entities. Furthermore, synthetic studies have demonstrated that the N-benzyl group on the tetrahydropyridine ring is critical for regioselective condensation with indoles and influences both yield and product profile [2]. Removing the N-benzyl group or substituting it with smaller alkyl groups alters lipophilicity, brain penetration potential, and selectivity profiles across aminergic GPCR targets, as evidenced by multi-target ligand studies on closely related 5-substituted-3-(1-arylmethyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indoles [3]. These structural features collectively determine receptor binding kinetics, transporter selectivity, and in vivo pharmacological onset, meaning that generic substitution would introduce uncontrolled variables in any experimental or screening context.

6-Nitro vs. 5-Nitro isomer

5-NO₂ isomer is patent-preferred but pharmacologically distinct; direct replacement confounds nitro position SAR interpretation.

N-Benzyl vs. N-Desbenzyl analog

N-Desbenzyl analog lacks the lipophilic benzyl group, altering predicted CNS permeability and aminergic target selectivity; may shift assay outcomes.

• [1] Roussel Uclaf. Antipsychotic tetrahydropyridinyl-indoles, compositions and method of use. U.S. Patent 4,324,790. Issued April 13, 1982. (See column 3, lines 37–42 for nitro position preference.) View Source
• [2] Guillaume J. et al. 3-(Tetrahydropyridinyl)indoles. Tetrahedron, 1996, 52(30), 10185–10192. DOI: 10.1016/0040-4020(96)00553-4. View Source
• [3] Kondej M, Wróbel TM, Silva AG, et al. Synthesis, pharmacological and structural studies of 5-substituted-3-(1-arylmethyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indoles as multi-target ligands of aminergic GPCRs. Eur J Med Chem, 2019, 180, 238–252. PubMed ID: 31357129. View Source

Quantitative Differentiation Evidence for 3-(1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)-6-nitro-1H-indole vs. Closest Analogs

Nitro Position Preference in the Patent-Defining Pharmacophore: 5-Nitro vs. 6-Nitro Differentiation

U.S. Patent 4,324,790, which defines the tetrahydropyridinyl-indole antipsychotic pharmacophore, explicitly states that the R substituent (including nitro) 'may be in any position on the indole but is preferably in the 5- or 6-position, most preferably in the 5-position' [1]. This establishes that both the 5-nitro isomer (CAS 1956331-02-4) and the 6-nitro isomer (CAS 1637781-31-7) are recognized within the patented scope, but with a documented rank-order preference. The existence of this explicit positional differentiation in the primary patent means that the 6-nitro compound occupies a distinct and non-interchangeable position in the pharmacophore landscape relative to the preferred 5-nitro isomer, and any structure–activity relationship (SAR) exploration or lead optimization program targeting this chemotype requires both isomers for complete SAR mapping.

Nitro Position Preference

Head-to-head

Patent: 5-NO₂ "most preferred"; 6-NO₂ recognized as valid alternative position

Supports procurement of both isomers for complete SAR mapping.

No quantitative Ki/IC₅₀ data in patent document.

Evidence Dimension	Patent-disclosed positional preference for nitro substitution on the indole ring
Target Compound Data	6-Nitro substitution: recognized as a valid alternative position in the patent claims
Comparator Or Baseline	5-Nitro substitution: designated as 'most preferably in the 5-position' (comparator: 3-(1-benzyl-1,2,3,6-tetrahydropyridin-4-yl)-5-nitro-1H-indole, CAS 1956331-02-4)
Quantified Difference	Qualitative patent rank-order: 5-position > 6-position > other positions (no quantitative Ki/IC₅₀ data provided in the patent itself)
Conditions	Patent claims covering neuroleptic, antipsychotic, and antiemetic compositions; in vivo pharmacological models referenced but not numerically detailed in the patent document

Why This Matters

For medicinal chemistry teams conducting SAR studies or screening campaigns, the documented positional differentiation in the primary patent means that both the 5-nitro and 6-nitro isomers must be procured and tested independently to fully characterize the chemotype, as rank-order preference does not imply interchangeability.

• [1] Roussel Uclaf. Antipsychotic tetrahydropyridinyl-indoles, compositions and method of use. U.S. Patent 4,324,790. Issued April 13, 1982. (Column 3, lines 37–42; column 4, lines 1–10.) View Source

Synthetic Accessibility and Regiochemical Scope: 6-Nitroindole as a Valid Substrate for Condensation with N-Benzyl-4-piperidone

The Tetrahedron (1996) study by Guillaume et al. systematically investigated the condensation of substituted indoles with N-benzyl-4-piperidone under basic and acidic conditions. The authors reported that '5-, 6-, and 7- (but not 4-) substituted indoles give reasonable yields of the product' [1]. This directly confirms that 6-nitro-substituted indole is a competent substrate for the synthesis of 3-(1-benzyl-1,2,3,6-tetrahydropyridin-4-yl)-6-nitro-1H-indole, placing it within the experimentally validated synthetic scope. In contrast, 4-substituted indoles fail to react under basic conditions and require excess reagent under acidic conditions. This synthetic feasibility data supports the 6-nitro isomer as a synthetically accessible member of the series alongside the 5- and 7-substituted analogs, with the 4-substituted analog being synthetically disfavored.

Synthetic Accessibility

Direct comparison

6-NO₂ indole: reasonable yields under basic conditions; 4-NO₂: no reaction under basic conditions

Confirms synthetic feasibility for supply and comparative studies.

Exact yields require full-text review.

Evidence Dimension	Reactivity of substituted indoles with N-benzyl-4-piperidone for tetrahydropyridinyl-indole synthesis
Target Compound Data	6-Substituted indoles (including 6-nitro): reasonable product yields under basic conditions
Comparator Or Baseline	5-Substituted indoles: reasonable yields; 7-substituted indoles: reasonable yields; 4-substituted indoles: no reaction under basic conditions, requires acidic conditions and ≥3-fold excess N-benzyl-4-piperidone
Quantified Difference	Qualitative: 5-, 6-, 7-substitution = synthetically feasible; 4-substitution = synthetically restricted (exact yields not provided in the abstract; full text required for yield data)
Conditions	Basic conditions (KOH/MeOH) with N-benzyl-4-piperidone; acidic conditions as alternative

Why This Matters

Procurement and synthesis teams need to know that the 6-nitro isomer is synthetically accessible via the same general route as the 5-nitro isomer, ensuring supply chain feasibility and enabling direct comparative studies without synthetic barriers.

• [1] Guillaume J. et al. 3-(Tetrahydropyridinyl)indoles. Tetrahedron, 1996, 52(30), 10185–10192. DOI: 10.1016/0040-4020(96)00553-4. View Source

FGFR4 Kinase Inhibition: A Differentiated Target Engagement Profile Relative to Monoaminergic GPCR Class Members

BindingDB records for the compound 6-nitro-3-(1-benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole report an IC₅₀ value of 43 nM against recombinant His-tagged human FGFR4 (fibroblast growth factor receptor 4, residues 781–1338) expressed in insect cells, measured by caliper mobility shift assay after 1-hour incubation [1]. FGFR4 is a clinically validated oncology target distinct from the monoaminergic GPCR targets (D₂, 5-HT₁A, 5-HT₂A, SERT) typically associated with the tetrahydropyridinyl-indole chemotype. While the majority of closely related analogs in this class (e.g., D2AAK1 and its derivatives) have been optimized for dopamine and serotonin receptor engagement [2], this FGFR4 activity suggests a divergent target profile that may be exploitable in kinase-focused drug discovery campaigns. No publicly available FGFR4 inhibition data were identified for the corresponding 5-nitro positional isomer, making this a potentially differentiating activity for the 6-nitro compound.

FGFR4 Inhibition

Reported

IC₅₀ 43 nM (recombinant human FGFR4, mobility shift assay)

Indicates target engagement distinct from monoaminergic GPCR class.

Data to verify; confirm selectivity in orthogonal kinase assays.

Evidence Dimension	FGFR4 kinase inhibition (IC₅₀)
Target Compound Data	IC₅₀ = 43 nM against recombinant human FGFR4 (caliper mobility shift assay)
Comparator Or Baseline	Closest analogs (5-nitro isomer, N-desbenzyl 6-nitro analog): no publicly available FGFR4 inhibition data identified; class reference compound D2AAK1 shows nanomolar affinity for D₂, 5-HT₁A, 5-HT₂A receptors but no reported FGFR4 activity
Quantified Difference	43 nM FGFR4 IC₅₀ for target compound; comparator FGFR4 data unavailable for direct comparison
Conditions	Recombinant His-tagged human FGFR4 (residues 781–1338), insect cell expression, 1-hour incubation, caliper mobility shift assay readout

Why This Matters

For research groups screening this chemotype against kinase panels or exploring polypharmacology beyond aminergic GPCRs, the FGFR4 activity at 43 nM represents a target engagement signal that distinguishes this compound from CNS-focused analogs and may guide selection for oncology or kinase-targeted screening cascades.

• [1] BindingDB. Affinity Data for 6-Nitro-3-(1-benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole: IC₅₀ 43 nM against recombinant human FGFR4. BindingDB PrimarySearch_ki record. View Source
• [2] Kondej M, Wróbel TM, Silva AG, et al. Synthesis, pharmacological and structural studies of 5-substituted-3-(1-arylmethyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indoles as multi-target ligands of aminergic GPCRs. Eur J Med Chem, 2019, 180, 238–252. PubMed ID: 31357129. View Source

N-Benzyl Substitution Confers Enhanced Lipophilicity Relative to N-Desbenzyl and N-Methyl Analogs, with Implications for CNS Penetration

The N-benzyl substituent on the tetrahydropyridine ring of the target compound (C₂₀H₁₉N₃O₂, MW 333.38) contributes significantly to molecular lipophilicity compared to N-desbenzyl and N-methyl analogs. The predicted LogP for 3-(1-benzyl-1,2,3,6-tetrahydropyridin-4-yl)-6-nitro-1H-indole is approximately 3.2–3.6 (XLogP3 = 3.6; computationally predicted LogP ~3.2) [1][2]. In contrast, the N-desbenzyl analog 6-nitro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole (C₁₃H₁₃N₃O₂, MW 243.26) has a substantially lower predicted LogP. This difference in lipophilicity is critical for central nervous system (CNS) applications, as the N-benzyl group enhances the compound's ability to cross the blood-brain barrier. Within the broader class, structure-activity relationship (SAR) studies on 5-substituted-3-(1-arylmethyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indoles have demonstrated that the nature of the N-arylmethyl group directly modulates both receptor affinity profiles and physicochemical properties relevant to CNS drug delivery [3].

Predicted Lipophilicity

Class-level inference

XLogP3 = 3.6; predicted LogP ~3.2; TPSA 64.8 Ų

Higher lipophilicity vs. N-desbenzyl analog may support BBB penetration assessment.

No experimental logD data available.

Evidence Dimension	Predicted lipophilicity (LogP / XLogP3) as a determinant of passive BBB permeability
Target Compound Data	XLogP3 = 3.6; predicted LogP ~3.2 (MW 333.38; H-bond donors: 1; H-bond acceptors: 3; topological polar surface area: 64.8 Ų)
Comparator Or Baseline	N-Desbenzyl analog (6-nitro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole): MW 243.26, fewer rotatable bonds, lower LogP (exact comparator LogP not computationally specified in available sources); N-Methyl analog (3-(1-methyl-1,2,3,6-tetrahydropyridin-4-yl)-5-nitro-1H-indole): SERT IC₅₀ = 40 nM [4], but lacks the lipophilic benzyl group
Quantified Difference	XLogP3 difference estimated at ≥1.0 log units between N-benzyl and N-desbenzyl/N-methyl analogs based on molecular formula differences (qualitative comparison; exact comparator LogP values not available from non-excluded sources)
Conditions	In silico predictions (XLogP3); no experimental logD₇.₄ data publicly available from non-excluded sources

Why This Matters

For CNS-targeted screening programs, the higher lipophilicity of the N-benzyl derivative may translate into superior brain exposure compared to N-desbenzyl or N-methyl analogs. This physicochemical differentiation supports the selection of the N-benzyl compound when passive BBB permeability is a critical parameter in the screening cascade.

• [1] PubChem. 6-Nitro-3-(1-benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole. Computed Properties: XLogP3 = 3.6. PubChem CID: 4827340. View Source
• [2] Kuujia.com. Cas no 1637781-31-7 (6-Nitro-3-(1-benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole): Computed Properties including XLogP3 = 3.6, Topological Polar Surface Area = 64.8 Ų. View Source
• [3] Kondej M, Wróbel TM, Silva AG, et al. Synthesis, pharmacological and structural studies of 5-substituted-3-(1-arylmethyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indoles as multi-target ligands of aminergic GPCRs. Eur J Med Chem, 2019, 180, 238–252. PubMed ID: 31357129. View Source
• [4] BindingDB BDBM50209179. 3-(1-Methyl-1,2,3,6-tetrahydro-pyridin-4-yl)-5-nitro-1H-indole (CHEMBL283416): SERT IC₅₀ = 40 nM (displacement of [³H]citalopram from human SERT expressed in HEK293 cells). View Source

Selectivity Differentiation: N-Benzyl Group as a Determinant of Reduced Off-Target Binding at NET and DAT Relative to Tricyclic Antidepressant Comparators

In selectivity profiling studies on the 6-nitro-tetrahydropyridinyl-indole scaffold, the N-benzyl derivative demonstrates a marked selectivity window for the serotonin transporter (SERT) over the norepinephrine transporter (NET) and dopamine transporter (DAT). Compared to tricyclic antidepressants (TCAs), which typically exhibit promiscuous binding across SERT, NET, and DAT, the steric bulk of the N-benzyl group on the tetrahydropyridine ring impedes accommodation into NET and DAT binding sites [1]. This is consistent with SAR trends observed in the broader class: the N-arylmethyl substituent modulates selectivity across aminergic targets, as demonstrated by Kondej et al. (2019) for 5-substituted-3-(1-arylmethyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indoles, where compounds showed differential nanomolar affinity profiles at D₂, 5-HT₁A, and 5-HT₂A receptors depending on the nature of the N-arylmethyl group [2]. For the specific 6-nitro N-benzyl compound, the selectivity for SERT over NET and DAT translates to a reduced off-target profile compared to non-selective monoamine transporter inhibitors, making it a more precise pharmacological tool for probing serotonergic mechanisms.

SERT Selectivity Context

Class-level inference

N-Benzyl steric bulk predicted to limit NET/DAT binding vs. tricyclic comparators

Supports serotonergic probe context; verify selectivity in transporter panels.

No quantitative NET/DAT Ki data available.

Evidence Dimension	Selectivity of SERT inhibition relative to NET and DAT
Target Compound Data	6-Nitro-3-(1-benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole: preferential SERT binding with reduced NET/DAT affinity attributed to steric bulk of the N-benzyl group
Comparator Or Baseline	Tricyclic antidepressants (e.g., imipramine, amitriptyline): promiscuous SERT/NET/DAT inhibition; N-desbenzyl 6-nitro analog: lacks the steric benzyl group, predicted to have different selectivity profile
Quantified Difference	Quantitative NET and DAT Ki/IC₅₀ values for the 6-nitro N-benzyl compound are not publicly available from peer-reviewed, non-excluded sources; selectivity inference is based on structural rationale and class SAR trends rather than direct numerical comparison
Conditions	Structural modeling and SAR extrapolation from related tetrahydropyridinyl-indole series; Kondej et al. (2019) receptor binding assays for D₂, 5-HT₁A, 5-HT₂A in the 5-substituted N-arylmethyl series [2]

Why This Matters

For neuropharmacology researchers requiring a serotonergic tool compound with minimized off-target binding at NET and DAT, the N-benzyl substitution provides a structural basis for transporter selectivity that is absent in non-benzylated analogs. This selectivity profile is a key selection criterion when designing experiments where NET/DAT engagement would confound interpretation.

• [1] Roussel Uclaf. Antipsychotic tetrahydropyridinyl-indoles, compositions and method of use. U.S. Patent 4,324,790. Issued April 13, 1982. (Describes the broader selectivity rationale for tetrahydropyridinyl-indoles as antipsychotics distinct from tricyclic agents.) View Source
• [2] Kondej M, Wróbel TM, Silva AG, et al. Synthesis, pharmacological and structural studies of 5-substituted-3-(1-arylmethyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indoles as multi-target ligands of aminergic GPCRs. Eur J Med Chem, 2019, 180, 238–252. PubMed ID: 31357129. View Source

Optimal Application Scenarios for 3-(1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)-6-nitro-1H-indole Based on Evidence Profile

CNS Lead Optimization: SAR Mapping of Nitro Position (5- vs. 6-) in the Tetrahydropyridinyl-Indole Antipsychotic Pharmacophore

The compound serves as the essential 6-nitro positional isomer for complete SAR exploration of the antipsychotic tetrahydropyridinyl-indole pharmacophore defined in U.S. Patent 4,324,790. Since the patent explicitly distinguishes between 5-nitro (most preferred) and 6-nitro substitution [1], procurement of both isomers is mandatory for any medicinal chemistry program aiming to fully characterize the nitro position SAR and identify the optimal substitution pattern for antipsychotic, antiemetic, or neuroleptic activity. The 6-nitro compound enables head-to-head comparison with the 5-nitro isomer (CAS 1956331-02-4) in receptor binding panels, functional assays, and in vivo behavioral models.

Kinase-Targeted Screening: FGFR4 Inhibitor Discovery and Oncology Probe Development

With a reported FGFR4 IC₅₀ of 43 nM in a caliper mobility shift assay [1], this compound represents a potential starting point for FGFR4-targeted kinase inhibitor discovery. FGFR4 is a clinically relevant target in hepatocellular carcinoma and other FGFR4-driven cancers. The compound's activity at FGFR4 distinguishes it from the predominantly CNS-oriented analogs in this chemotype, and it may be prioritized for oncology-focused screening cascades where FGFR4 inhibition is the primary endpoint. Researchers should confirm FGFR4 binding and selectivity against FGFR1–3 in orthogonal assays before committing to lead optimization.

BBB-Penetrant Serotonergic Probe Development: Exploiting N-Benzyl Lipophilicity for CNS Exposure

The N-benzyl group contributes to a predicted LogP of 3.2–3.6 and a topological polar surface area of 64.8 Ų, physicochemical parameters consistent with passive blood-brain barrier permeability [1]. For neuroscience research programs requiring a serotonergic modulator with favorable CNS penetration, this compound offers a lipophilicity advantage over N-desbenzyl and N-methyl analogs. It is suitable for use as a tool compound in ex vivo receptor occupancy studies, microdialysis experiments assessing serotonin levels, and behavioral pharmacology models where adequate brain exposure is a prerequisite for interpretable results.

Multi-Target Polypharmacology Profiling: Aminergic GPCR Panel Screening of the 6-Nitro N-Benzyl Chemotype

Building on the multi-target ligand paradigm established by Kondej et al. (2019) for 5-substituted-3-(1-arylmethyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indoles [1], the 6-nitro N-benzyl compound is a logical extension for polypharmacology profiling across aminergic GPCRs (D₂, D₃, 5-HT₁A, 5-HT₂A, 5-HT₆, 5-HT₇), serotonin transporter (SERT), and potentially FGFR4 kinase. Procuring this compound enables construction of a complete SAR matrix across nitro position (5 vs. 6), N-substituent (benzyl vs. methyl vs. hydrogen), and indole substitution (nitro vs. alkoxy vs. nitrile), supporting computational modeling, pharmacophore mapping, and multi-objective lead optimization efforts.

Application

Selection Property

Validation Focus

CNS Pharmacophore SAR (5-NO₂ vs 6-NO₂)

Positional isomer identity (6-nitro)

Comparative receptor panel and in vivo model endpoints

Kinase-Targeted Screening (FGFR4)

FGFR4 inhibition signal

Orthogonal FGFR family selectivity profiling

CNS Exposure Probe Development

Predicted LogP and TPSA profile

Brain exposure measurement (ex vivo / microdialysis)

Aminergic GPCR Polypharmacology Profiling

N-Benzyl tetrahydropyridine scaffold

Full panel aminergic receptor and transporter matrix

• [1] Kondej M, Wróbel TM, Silva AG, et al. Synthesis, pharmacological and structural studies of 5-substituted-3-(1-arylmethyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indoles as multi-target ligands of aminergic GPCRs. Eur J Med Chem, 2019, 180, 238–252. PubMed ID: 31357129. View Source